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Executive Summary
GSK990, also known as GSK4532990A or ARO-HSD, is an investigational small interfering

RNA (siRNA) therapeutic currently under development for the treatment of liver diseases,

including alcohol-related liver disease (ALD) and non-alcoholic steatohepatitis (NASH).[1] This

document provides a comprehensive technical guide on the core aspects of GSK990, with a

specific focus on its effects on liver enzyme levels. Preclinical and early-phase clinical studies

have demonstrated encouraging trends in the reduction of key liver enzymes, suggesting a

potential for GSK990 to mitigate liver inflammation and injury. This guide synthesizes the

available data on liver enzyme modulation, details the experimental protocols from key studies,

and visualizes the underlying signaling pathways and experimental workflows.

Mechanism of Action: Targeting HSD17B13
GSK990 is a GalNAc-conjugated siRNA that specifically targets the messenger RNA (mRNA)

of the 17-beta-hydroxysteroid dehydrogenase type 13 (HSD17B13) gene, leading to its

silencing.[1] HSD17B13 is a protein predominantly found in the liver, localized to lipid droplets
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within hepatocytes.[2][3] While its precise functions are still under investigation, genetic studies

have shown that loss-of-function variants in the HSD17B13 gene are associated with a

reduced risk of developing chronic liver diseases, including ALD and NASH, and a lower risk of

progression to cirrhosis.[2][4]

The proposed mechanism of action for GSK990 involves the RNA interference (RNAi) pathway.

Upon administration, the GalNAc ligand facilitates the targeted delivery of the siRNA to

hepatocytes. Inside the cell, the siRNA is incorporated into the RNA-induced silencing complex

(RISC), which then recognizes and cleaves the target HSD17B13 mRNA. This post-

transcriptional gene silencing leads to a decrease in the synthesis of the HSD17B13 protein,

thereby mimicking the protective effects observed in individuals with natural loss-of-function

mutations.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.natap.org/2022/HCV/PIIS0168827822033207.pdf
https://pubmed.ncbi.nlm.nih.gov/17655994/
https://www.natap.org/2022/HCV/PIIS0168827822033207.pdf
https://ir.arrowheadpharma.com/news-releases/news-release-details/arrowhead-pharmaceuticals-announces-30-million-milestone-payment
https://www.benchchem.com/product/b607881/docs?utm_src=pdf-body#the-impact-of-gsk990-on-liver-enzyme-levels-a-technical-overview
https://delta.larvol.com/Products/?ProductId=f3c19bbb-992d-4f52-b558-f691be9ea30c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bloodstream

Hepatocyte

GSK990
(GalNAc-siRNA)

ASGPR
Receptor

Binding

RISC

Endosome

Endocytosis

Release of siRNA

mRNA Degradation

Cleavage

HSD17B13 mRNA

Binding

Ribosome

Translation

HSD17B13
Protein

Lipid
Droplet

Localization

Hepatocellular
Injury

Contributes to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Screening Phase
Treatment Phase (Open-Label) Follow-up & Analysis

Inclusion/Exclusion
Criteria Met

Baseline Assessments:
- Liver Enzymes (ALT, AST)

- Liver Biopsy (NASH confirmation)
- MRI-PDFF & FibroScan

Day 1:
ARO-HSD Dose 1

(25, 100, or 200 mg)

Day 29:
ARO-HSD Dose 2

Day 71:
- Liver Enzyme Measurement

- Liver Biopsy
- MRI-PDFF & FibroScan

Day 113:
- Liver Enzyme Measurement

Data Analysis:
- Change from Baseline

in ALT & AST
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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